N-(9H-fluoren-2-yl)-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(9H-fluoren-2-yl)-3-methyl-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H15N3O3/c1-22-18(24)16(10-20-19(22)25)17(23)21-13-6-7-15-12(9-13)8-11-4-2-3-5-14(11)15/h2-7,9-10H,8H2,1H3,(H,20,25)(H,21,23)
• InChI Key: XIPHHWOLFXJSFL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CNC1=O)C(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound greatly influences its properties and reactivity. Fluorene-based compounds, for example, are known for their rigid structure and high stability. The presence of additional functional groups in your specific compound, such as a carboxamide and a tetrahydropyrimidine ring, would likely further influence its structure and properties.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

• OLEDs are widely used in displays, lighting, and other optoelectronic devices. The compound’s unique structure and electron-rich nature make it a promising candidate for use as an emissive material in OLEDs. .

Hole Transport Material in Organic Solar Cells

• As a hole transport material (HTM), this compound facilitates the movement of positive charges (holes) within organic solar cells. .

Polymerization Initiators

• The compound’s derivatives, such as (S)-1-(9H-fluoren-2-yl)-4-isopropyl-4,5-dihydrooxazole, have been used as anionic initiators in the polymerization of N-vinylcarbazole. .

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, which is especially relevant for pharmaceutical compounds. Without specific information or research on your compound, it’s difficult to predict its mechanism of action.

Future Directions

Research on fluorene derivatives is ongoing, with potential applications in various fields including materials science, pharmaceuticals, and more. Future research on your specific compound could involve exploring its synthesis, properties, and potential applications, as well as its safety profile.